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Compound of Interest

Compound Name: Ethyl mandelate

Cat. No.: B077039

An In-depth Technical Guide to the Safe Handling of Ethyl Mandelate

For professionals engaged in research, scientific analysis, and drug development, a
comprehensive understanding of the safety and handling protocols for chemical reagents is
paramount. This guide provides a detailed overview of the safety considerations, handling
precautions, and emergency procedures for ethyl mandelate (CAS: 774-40-3).

Chemical and Physical Properties

Ethyl mandelate is the ethyl ester of mandelic acid.[1] Its physical and chemical properties are
crucial for understanding its behavior under various laboratory conditions. Due to its specific
melting range, the product may be a solid, liquid, a solidified melt, or a supercooled melt.[2]
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Property Value Source(s)
CAS Number 774-40-3 [21[3114]
Molecular Formula C10H1203 [11[415]
Molecular Weight 180.20 g/mol [11[2]
Ethyl a-hydroxyphenylacetate,
Synonyms Ve VETOOPEn [21(31(6]
Mandelic acid ethyl ester
Colorless to light yellow liquid;
Appearance Colorless to white solid or [31[71[8]
semi-solid
Melting Point 24-27 °C [21[7]
N ) 253-255 °C (lit.); 133 °C /13
Boiling Point ] [31[9][10]
mmHg (lit.)
) 1.13 g/cms3 at 20 °C; 1.115
Density [2](3][10]
g/mL at 25 °C
) 93 °C (199.4 °F); > 110 °C (>
Flash Point [2][11]

230 °F)

Vapor Pressure

0.00026 mmHg

[1](8]

Refractive Index

n25/589 1.5136

[2]

Storage Temperature

2-30°C; Store below +30°C

[2]1°]

Hazard Identification and Toxicology

Ethyl mandelate is classified as hazardous, primarily due to its potential to cause serious eye

irritation.[11]

2.1 GHS Classification
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Pictogram

GHSO07 (Exclamation mark)[2][7]

Signal Word

Warning[2][7][11]

Hazard Statements

H319: Causes serious eye irritation.[2][6]
[11]H318: Causes serious eye damage.[1]H315:

Causes skin irritation.[5]

Precautionary Statements

P264: Wash skin thoroughly after handling.[4]
[6]P280: Wear protective gloves/eye
protection/face protection.[3][4]
[6]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3][4][6]P337+P313: If eye

irritation persists: Get medical advice/attention.

[3]41(6]

2.2 Toxicological Summary

The toxicological properties of ethyl mandelate have not been fully investigated.[11][12] The

primary known hazard is severe eye irritation.[1][8] Available data is summarized below.
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Toxicological Endpoint Finding Source(s)

Acute Toxicity No data available [4]
Causes skin irritation; some

Skin Corrosion/Irritation sources report no data [41[5]
available
Category 2; Causes serious

Serious Eye Damage/Irritation eye irritation; described as a [111418111]
severe eye irritant

Respiratory or Skin ]

o No data available [4]

Sensitization

Germ Cell Mutagenicity No data available [4]
No component is identified as

) o a probable, possible, or

Carcinogenicity ) ) [12]
confirmed human carcinogen
by IARC

Reproductive Toxicity No data available [12]

STOT-Single Exposure May cause respiratory irritation  [12]

STOT-Repeated Exposure No data available [41[12]

Aspiration Hazard No data available [4][12]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.

3.1 Precautions for Safe Handling

e Avoid Contact: Prevent contact with skin and eyes.[12] Do not get in eyes, on skin, or on

clothing.[4][11]

e Ventilation: Use in an area with appropriate exhaust ventilation.[12]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][11]
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» Ingestion/Inhalation: Avoid ingestion and inhalation.[4][11]

+ Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.[3][4]

-

~

Preparation

Obtain Chemical

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Eye Protection)

Avoid generating aerosols or dust
-

Chemical Use

Handle in a well-ventilated area
(e.g., fume hood)

-

-

J
~

Post-Handling
y

Store in a tightly closed container
in a dry, cool place

l

Dispose of waste according
to regulations

l

[Wash hands thoroughly]

J
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Caption: General workflow for safely handling ethyl mandelate in a laboratory setting.

3.2 Conditions for Safe Storage

Container: Keep container tightly closed in a dry and well-ventilated place.[4][11][12]

Temperature: Store in a cool place, below 30°C (86°F).[9][12]

Storage Class: Classified as a Storage Class 10 Combustible Liquid.[2]

Incompatibilities: No specific incompatible materials are listed, but stability is noted as stable
under normal conditions.[4]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are critical for preventing exposure.

» Engineering Controls: Handle in accordance with good industrial hygiene and safety
practice.[12] Ensure adequate ventilation, especially at places where dust or aerosols may
be formed.[12]

» Personal Protective Equipment (PPE):
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Protection Type Specification Source(s)

Safety glasses with side-
) shields conforming to EN166
Eye/Face Protection i ] [11][12]
or OSHA's regulations in 29

CFR 1910.133.

Handle with chemical
_ . impermeable gloves (inspected
Skin Protection _ _ _ [3][12]
prior to use). Wear impervious

clothing.

For nuisance exposures, use a
type P95 (US) or P1 (EU EN
143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or
Respiratory Protection ABEK-P2 (EU EN 143) [11][12]
respirator cartridges. Use
NIOSH/MSHA or EN 149
approved respirators if
exposure limits are exceeded

or irritation occurs.

First Aid and Emergency Procedures

Immediate and appropriate action is vital in the event of an exposure or emergency.
5.1 First Aid Measures
e General Advice: Consult a physician and show them the safety data sheet.[12]

 Inhalation: Move the person into fresh air.[12] If breathing is difficult, give oxygen.[5] If not
breathing, give artificial respiration and consult a doctor immediately.[4][5][12]

o Skin Contact: Take off contaminated clothing immediately.[5] Wash off with soap and plenty
of water for at least 15 minutes.[4][11][12] If skin irritation persists, call a physician.[4][11]
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+ Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
including under the eyelids.[4][11][12] Remove contact lenses if present and easy to do, and
continue rinsing.[4][11] Seek immediate medical attention.[4][5]

¢ Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[5][12] Never give anything by
mouth to an unconscious person.[5][12] Call a doctor or Poison Control Center immediately.

[5]

Exposure Event

Inhalation?

Wash with soap & Rinse with water for 15 min Move to fresh air Rinse mouth
water for 15 min Remove contacts Provide artificial respiration if needed Do NOT induce vomiting

Seek Medical Attention
(if symptoms persist or exposure is severe)

Click to download full resolution via product page
Caption: Decision-making flow for first aid response to ethyl mandelate exposure.

5.2 Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][12]

e Hazardous Combustion Products: May include carbon dioxide and nitrogen oxides (NOXx).
[12]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting if necessary.[4][5][12]

5.3 Accidental Release Measures

e Personal Precautions: Use personal protective equipment.[12] Ensure adequate ventilation.
[12] Evacuate personnel to safe areas and keep people away from and upwind of the spill.[3]
[12]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3] Do not let
the product enter drains.[11][12]

o Methods for Containment and Clean-up: Soak up with inert absorbent material.[11] Collect
spillage, sweep up, and shovel into suitable, closed containers for disposal.[11][12]
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Spill Detected

Wear Full PPE
(respirator, gloves, goggles,
protective clothing)

Contain spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbed material
into a sealed, labeled container

Decontaminate spill area

Dispose of waste through a
licensed disposal company

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an ethyl mandelate spill.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b077039?utm_src=pdf-body-img
https://www.benchchem.com/product/b077039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The safety and toxicological data presented in this guide are derived from Safety Data Sheets
(SDS) and chemical databases.[1][4][5][12] These documents summarize the results of
toxicological testing but do not provide the detailed experimental protocols (e.g., specific animal
models, dosing regimens, analytical methods) used to generate the data. Such studies are
typically conducted under standardized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD), but the specific methodologies for ethyl
mandelate are proprietary and not publicly available in the cited sources.

Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous
and must consult local, regional, and national regulations for complete and accurate
classification.[11]

e Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[12] One
method is to burn in a chemical incinerator equipped with an afterburner and scrubber.[12]

o Contaminated Packaging: Dispose of as unused product.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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